Cas no 10238-27-4 (2’-Nitrophenyl-b-D-xylopyranoside)

• Product Name: 2’-Nitrophenyl-b-D-xylopyranoside
• CAS No: 10238-27-4
• MF: C₁₁H₁₃NO₇
• MW: 271.223423719406
• MDL: MFCD00047515
• CID: 200032
• PubChem ID: 125307544
• Update Time: 2025-11-02

2’-Nitrophenyl-b-D-xylopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Xylopyranoside, 2-nitrophenyl
• 2'-NITROPHENYL-BETA-D-XYLOPYRANOSIDE
• 2-NITROPHENYL XYLOPYRANOSIDE
• O-NITROPHENYL BETA-D-XYLOPYRANOSIDE
• ONP-BETA-D-XYL
• ONP BETA-D-XYLOPYRANOSIDE
• NITROPHENYL-B-D-XYLOPYRANOSIDE, 2-
• O-NITROPHENYL-B-D-XYLOPYRANOSIDE*CRYSTAL LINE
• 2’-Nitrophenyl-β-D-xylopyranoside
• 2-Nitrophenyl beta-D-Xylopyranoside
• 2-Nitrophenyl-Beta-D-Xylopyranoside
• 2-Nitrophenyl-α-D-xylopyranoside
• 2’-NITROPHENYL-B-D-XYLOPYRANOSIDE
• 2’-Nitrophenyl-β-D-x
• 2-NITROPHENYL-β-D-XYLOPYRANOSIDE
• NITROPHENYL-B-D-XYLOPYRANOSIDE, 2-(RG)
• 2`-Nitrophenyl-Beta-D-xylopyranoside
• 2-Nitrophenyl β-D-Xylopyranoside
• 2-NITROPHENYL-SS-D-XYLOPYRANOSIDE
• Einecs 233-571-1
• NITROPHENYL-B-D-XYLOPYRANOSIDE,2
• 2-Nitrophenyl b-D-xylopyranoside
• (2S,3R,4S,5R)-2-(2-nitrophenoxy)oxane-3,4,5-triol
• 2-Nitrophenyl pentopyranoside
• ARK053
• BIM1209
• o-Nitrophenyl
• A-D-Xylopyranoside
• 2-Nitrophenyl ss-D-Xylopyranoside
• o-nitrophenyl-beta-d-xylopyranoside
• 2'-Nitrophenyl-ss-D-xylopyranoside
• 2'-Nitrophenyl-?-D-xylopyranoside
• 10238-27-4
• F17008
• (2S,3R,4S,5R)-2-(2-Nitrophenoxy)tetrahydropyran-3,4,5-triol
• AKOS016009990
• b-D-Xylopyranoside,2-nitrophenyl
• MFCD00047515
• (2S,3R,4S,5R)-2-(2-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triol
• AMY41723
• beta-D-Xylopyranoside, 2-nitrophenyl
• o-Nitrophenyl b-D-xylopyranoside
• A896812
• 2-NITROPHENYL-
• DTXSID00907449
• NS00055107
• SCHEMBL624596
• 2'-Nitrophenyl-b-D-xylopyranoside
• 2-Nitrophenyl-I(2)-D-Xylopyranoside
• AS-47924
• 2-Nitrophenylb-D-xylopyranoside
• CS-W014581
• 2-nitrophenyl
• HY-W013865
• 2’-Nitrophenyl-b-D-xylopyranoside

• MDL： MFCD00047515
• Inchi： 1S/C11H13NO7/c13-7-5-18-11(10(15)9(7)14)19-8-4-2-1-3-6(8)12(16)17/h1-4,7,9-11,13-15H,5H2/t7-,9+,10-,11+/m1/s1
• InChI Key： YPQCLGUTGDQYNI-DQDDRIPDSA-N
• SMILES： O1C[C@H]([C@@H]([C@H]([C@@H]1OC1C=CC=CC=1[N+](=O)[O-])O)O)O

Computed Properties

• Exact Mass: 271.06900
• Monoisotopic Mass: 271.069202
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125
• XLogP3: -0.3

Experimental Properties

• Density: 1.597±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 171.0 to 175.0 deg-C
• Boiling Point: 513.1 °C at 760 mmHg
• Flash Point: 264.1 °C
• Refractive Index: 1.654
• Solubility: Slightly soluble (10 g/l) (25 º C),
• Stability/Shelf Life: Store in Freezer
• PSA: 124.97000
• LogP: -0.06420

2’-Nitrophenyl-b-D-xylopyranoside Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：26-36
• Risk Phrases：R36/37/38
• Storage Condition：<0°C

Additional information on 2’-Nitrophenyl-b-D-xylopyranoside

Exploring the Properties and Applications of 2’-Nitrophenyl-b-D-xylopyranoside (CAS No. 10238-27-4)

2’-Nitrophenyl-b-D-xylopyranoside (CAS No. 10238-27-4) is a specialized xylopyranoside derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by its nitrophenyl group attached to a D-xylopyranose moiety, serves as a critical substrate in enzymatic studies, particularly for investigating glycosidase activity. Its unique structure makes it invaluable for understanding carbohydrate metabolism and designing enzyme inhibitors.

The molecular formula of 2’-Nitrophenyl-b-D-xylopyranoside is C₁₁H₁₃NO₇, with a molecular weight of 271.22 g/mol. The presence of the nitrophenyl group enhances its utility as a chromogenic substrate, allowing researchers to monitor enzymatic reactions spectrophotometrically. This feature is particularly useful in high-throughput screening (HTS) assays, where rapid and accurate detection of enzyme activity is essential. The compound’s stability under physiological conditions further underscores its relevance in biochemical research.

One of the most prominent applications of 2’-Nitrophenyl-b-D-xylopyranoside is in the study of xylan-degrading enzymes, such as xylanases and β-xylosidases. These enzymes play a pivotal role in biomass conversion, a hot topic in sustainable energy research. As the world shifts toward renewable resources, understanding the mechanisms of lignocellulosic biomass breakdown has become a priority. Researchers utilize this compound to elucidate enzyme kinetics and optimize industrial processes for biofuel production.

In addition to its role in biomass conversion, 2’-Nitrophenyl-b-D-xylopyranoside is employed in drug discovery. Glycosidases are implicated in various diseases, including diabetes, lysosomal storage disorders, and viral infections. By serving as a substrate for these enzymes, this compound aids in the identification and development of novel glycosidase inhibitors. Recent studies have explored its potential in targeting SARS-CoV-2 viral glycosidases, aligning with the global focus on antiviral therapeutics.

The compound’s chromogenic properties also make it a valuable tool in diagnostic assays. Clinical laboratories use it to detect enzyme deficiencies linked to metabolic disorders. For instance, it can help diagnose rare genetic conditions like fucosidosis or mannosidosis, where glycosidase activity is impaired. This application highlights its importance in precision medicine, a rapidly growing field aimed at tailoring treatments to individual patients.

From a commercial perspective, the demand for 2’-Nitrophenyl-b-D-xylopyranoside is driven by its versatility in research and diagnostics. Suppliers often list it under synonyms such as p-Nitrophenyl β-D-xylopyranoside or PNP-Xyl, catering to diverse scientific communities. Its pricing varies based on purity and quantity, with high-purity grades (>98%) being preferred for sensitive applications. The compound is typically available as a crystalline powder, soluble in water and polar organic solvents like dimethyl sulfoxide (DMSO).

Recent advancements in enzyme engineering have further expanded the utility of 2’-Nitrophenyl-b-D-xylopyranoside. CRISPR-based gene editing and directed evolution techniques now enable the design of glycosidases with enhanced activity or altered substrate specificity. This compound serves as a benchmark in these studies, facilitating the development of biocatalysts for green chemistry applications. Such innovations align with the global push toward sustainable industrial practices.

In summary, 2’-Nitrophenyl-b-D-xylopyranoside (CAS No. 10238-27-4) is a multifaceted compound with broad applications in biochemical research, drug discovery, and diagnostics. Its role in biomass conversion and enzyme inhibition studies positions it at the forefront of sustainable energy and therapeutic development. As scientific inquiry continues to evolve, this compound will undoubtedly remain a cornerstone in glycoscience and related fields.